N-(3,4-difluorophenyl)-4-(1,1-dioxothiazinan-2-yl)benzamide

• IUPAC Name: N-(3,4-difluorophenyl)-4-(1,1-dioxothiazinan-2-yl)benzamide
• InChI: InChI=1S/C17H16F2N2O3S/c18-15-8-5-13(11-16(15)19)20-17(22)12-3-6-14(7-4-12)21-9-1-2-10-25(21,23)24/h3-8,11H,1-2,9-10H2,(H,20,22)
• InChI Key: FBHQYLWJJHMKAS-UHFFFAOYSA-N
• Canonical SMILES: C1CCS(=O)(=O)N(C1)C2=CC=C(C=C2)C(=O)NC3=CC(=C(C=C3)F)F
• Molecular Formula: C17H16F2N2O3S
• Molecular Weight: 366.4 g/mol

Description

N-(3,4-difluorophenyl)-4-(1,1-dioxothiazinan-2-yl)benzamide is a chemical compound that has gained significant attention in scientific research due to its potential therapeutic applications. This compound has been synthesized using various methods and has been investigated for its mechanism of action, biochemical and physiological effects, and limitations in laboratory experiments.

Scientific Research Applications

Design and Synthesis

One study focuses on the design, synthesis, and anticancer evaluation of benzamide derivatives, highlighting the process of creating compounds with potential therapeutic applications against cancer. These compounds were evaluated against various cancer cell lines, showing moderate to excellent anticancer activity, underscoring the importance of structural variations in medicinal chemistry research (Ravinaik et al., 2021).

Sensing Applications

Another study explores benzamide derivatives for colorimetric sensing of fluoride anions, demonstrating the utility of such compounds in developing sensors that can detect environmental and biological analytes through visible color changes. This research underscores the role of benzamides in material science and analytical chemistry (Younes et al., 2020).

Metabolic Studies

Research into the metabolism and disposition of novel antineoplastic benzamide derivatives in rats provides valuable information on how these compounds are processed in biological systems. Understanding the metabolic pathways is crucial for the development of new drugs, as it impacts their safety, efficacy, and dosing (Zhang et al., 2011).

Chemical Transformations

Studies on the cyclization of benzamide derivatives under various conditions contribute to the field of organic chemistry by providing insights into reaction mechanisms and the synthesis of heterocyclic compounds. These findings are significant for developing new synthetic methodologies (Kazaryants et al., 2011).

Antimicrobial and Antipathogenic Activities

Research into the synthesis, spectroscopic properties, and antipathogenic activity of new thiourea derivatives, including benzamide compounds, highlights their potential in addressing microbial resistance and developing new antimicrobial agents (Limban et al., 2011).